Cas no 941985-79-1 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide
• CAS No: 941985-79-1
• MF: C₂₈H₂₈N₂O₃
• MW: 440.533527374268
• CID: 6577978
• Update Time: 2025-07-01

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide
• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-[2-(1H-indol-3-yl)ethyl]benzamide

• Inchi： 1S/C28H28N2O3/c1-28(2)16-21-6-5-9-25(26(21)33-28)32-18-19-10-12-20(13-11-19)27(31)29-15-14-22-17-30-24-8-4-3-7-23(22)24/h3-13,17,30H,14-16,18H2,1-2H3,(H,29,31)
• InChI Key： IWYLVTJMUMCMTI-UHFFFAOYSA-N
• SMILES： C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide

4-{(2,2-Dimethyl-2,3-Dihydro-1-Benzofuran-7-Yl)Oxymethyl}-N-2-(1H-Indol-3-Yl)Ethylbenzamide (CAS No. 941985-79-1)

The compound 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide (CAS No. 941985-79-1) is a highly specialized organic molecule with a complex structure that combines elements of benzofuran and indole moieties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design and materials science. The molecule's structure is characterized by a benzamide core, which is linked to a benzofuran derivative through an oxygen atom, forming a ether-like bond. Additionally, the indole group is attached via an ethyl chain to the nitrogen atom of the benzamide moiety.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of the benzofuran and indole groups in this molecule suggests potential biological activity, particularly in modulating enzyme activity or serving as scaffolds for drug development. Researchers have explored the synthesis of similar compounds using various methodologies, including Suzuki coupling and Stille coupling reactions, which have enabled the construction of complex heterocyclic frameworks with high precision.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by the introduction of the oxymethyl group and subsequent coupling with the indole-containing ethyl chain. The use of protecting groups and precise control over reaction conditions are critical to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for constructing chiral centers within such molecules, potentially enhancing their pharmacokinetic properties.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to interact with specific protein targets or influence cellular signaling pathways makes it a candidate for further exploration in drug discovery programs. For instance, studies have indicated that similar compounds may exhibit anti-inflammatory or anti-cancer properties by modulating key enzymes or receptors involved in these processes.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. The rigid aromatic framework and functional groups present in this molecule could potentially be utilized in the development of advanced materials such as organic semiconductors or sensors. Researchers are actively investigating how such molecules can be integrated into functional materials to enhance their performance and versatility.

In conclusion, 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(1H-indol-3-yl)ethylbenzamide (CAS No. 941985-79-) represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both pharmaceuticals and materials science.